Cas no 854043-81-5 (N-(1-Cyanocyclohexyl)-2-[[3-(2,4-difluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]propanamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-[[3-(2,4-difluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]propanamide
• CAS No: 854043-81-5
• MF: C₂₄H₂₂F₂N₄O₂S
• MW: 468.518890857697
• CID: 5455096
• PubChem ID: 4793904
• Update Time: 2025-06-03

N-(1-Cyanocyclohexyl)-2-[[3-(2,4-difluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-2-[3-(2,4-difluorophenyl)-4-oxoquinazolin-2-yl]sulfanylpropanamide
• AKOS002491831
• 854043-81-5
• Z19056455
• EN300-26689542
• N-(1-cyanocyclohexyl)-2-{[3-(2,4-difluorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}propanamide
• AKOS016855055
• N-(1-Cyanocyclohexyl)-2-[[3-(2,4-difluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]propanamide

• Inchi： 1S/C24H22F2N4O2S/c1-15(21(31)29-24(14-27)11-5-2-6-12-24)33-23-28-19-8-4-3-7-17(19)22(32)30(23)20-10-9-16(25)13-18(20)26/h3-4,7-10,13,15H,2,5-6,11-12H2,1H3,(H,29,31)
• InChI Key： GOWCRJUEQSHXNM-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCCCC1)(=O)C(SC1N(C2=CC=C(F)C=C2F)C(=O)C2=C(N=1)C=CC=C2)C

Computed Properties

• Exact Mass: 468.14315345g/mol
• Monoisotopic Mass: 468.14315345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.37±0.20(Predicted)

Additional information on N-(1-Cyanocyclohexyl)-2-[[3-(2,4-difluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]propanamide

N-(1-Cyanocyclohexyl)-2-[[3-(2,4-difluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]propanamide: A Comprehensive Overview

The compound with CAS No 854043-81-5, known as N-(1-cyanocyclohexyl)-2-[[3-(2,4-difluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]propanamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

CAS No 854043-81-5 refers to the Chemical Abstracts Service registry number assigned to this compound, which uniquely identifies it in scientific literature and databases. The name N-(1-cyanocyclohexyl)-2-[...]propanamide highlights its structural components: a cyclohexane ring substituted with a cyano group, a quinazolinone moiety with fluorinated phenyl substituents, and a thioether linkage connecting these two parts through a propane chain.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to construct such complex molecules. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate key bond-forming steps in its synthesis.

N-(1-cyanocyclohexyl) is a bicyclic structure that contributes rigidity and stability to the molecule. The presence of the cyano group introduces electron-withdrawing effects, which can influence the electronic properties of the compound. This feature is particularly valuable in drug design, where modulation of electronic interactions is crucial for achieving desired pharmacokinetic profiles.

The quinazolinone moiety in 3-(2,4-difluorophenyl)-3,4-dihydro-4-oxo is a heterocyclic structure known for its biological activity. Fluorine substitution at the 2 and 4 positions of the phenyl ring enhances lipophilicity and metabolic stability. These properties make this fragment a promising candidate for anti-cancer drug development, as fluorinated aromatic compounds are often associated with improved bioavailability and efficacy.

The thioether linkage in the molecule serves as a flexible connector between the cyclohexane and quinazolinone moieties. This connectivity allows for conformational flexibility, which can be advantageous in molecular recognition processes such as receptor binding. Recent studies have demonstrated that sulfur-containing linkers can modulate the pharmacodynamic properties of bioactive molecules without compromising their stability.

In terms of applications, this compound has shown potential in inhibiting key enzymes involved in cancer progression. Preclinical studies have indicated that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action involves disruption of cellular signaling pathways critical for tumor growth and metastasis.

Moreover, the compound's structural versatility makes it an interesting candidate for polymer chemistry. Its rigid bicyclic framework and sulfur-based linkages could be exploited to develop novel materials with tailored mechanical and thermal properties.

In conclusion, N-(1-cyanocyclohexyl)-2-[...]propanamide (CAS No 854043-81-5) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological insights, positions it as a valuable asset in both academic research and industrial development.